propan-2-yl 3-[[(5E)-5-[[2-[(2-cyanophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
propan-2-yl 3-[[(5E)-5-[[2-[(2-cyanophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0698307
InChI:
InChI=1S/C28H23N3O4S/c1-18(2)35-27(33)20-11-7-12-23(14-20)30-28-31-26(32)25(36-28)15-19-8-5-6-13-24(19)34-17-22-10-4-3-9-21(22)16-29/h3-15,18H,17H2,1-2H3,(H,30,31,32)/b25-15+
SMILES:
CC(C)OC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4C#N)S2
Molecular Formula:
C28H23N3O4S
Molecular Weight:
497.6 g/mol
propan-2-yl 3-[[(5E)-5-[[2-[(2-cyanophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
CAS No.:
Cat. No.: VC0698307
Molecular Formula: C28H23N3O4S
Molecular Weight: 497.6 g/mol
* For research use only. Not for human or veterinary use.
![propan-2-yl 3-[[(5E)-5-[[2-[(2-cyanophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H23N3O4S |
|---|---|
| Molecular Weight | 497.6 g/mol |
| IUPAC Name | propan-2-yl 3-[[(5E)-5-[[2-[(2-cyanophenyl)methoxy]phenyl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate |
| Standard InChI | InChI=1S/C28H23N3O4S/c1-18(2)35-27(33)20-11-7-12-23(14-20)30-28-31-26(32)25(36-28)15-19-8-5-6-13-24(19)34-17-22-10-4-3-9-21(22)16-29/h3-15,18H,17H2,1-2H3,(H,30,31,32)/b25-15+ |
| Standard InChI Key | ZFDKQFORKAOAPD-MFKUBSTISA-N |
| Isomeric SMILES | CC(C)OC(=O)C1=CC(=CC=C1)NC2=NC(=O)/C(=C\C3=CC=CC=C3OCC4=CC=CC=C4C#N)/S2 |
| SMILES | CC(C)OC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4C#N)S2 |
| Canonical SMILES | CC(C)OC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4C#N)S2 |
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